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Abstract
This application note provides a comprehensive protocol for the quantitative determination of

copper(II) ions in water samples using violuric acid as a chromogenic reagent. Violuric acid

forms a stable, colored coordination complex with copper ions, allowing for sensitive and

straightforward analysis via UV-Visible spectrophotometry. The intensity of the resulting color is

directly proportional to the copper concentration, forming the basis of this analytical method.

This guide details the underlying chemical principles, step-by-step experimental procedures,

data analysis, and method validation parameters for researchers in environmental monitoring,

analytical chemistry, and related scientific fields.

Introduction & Scientific Principle
Copper, an essential micronutrient, can become toxic at elevated concentrations, posing a risk

to aquatic ecosystems and human health.[1] Regulatory bodies worldwide mandate the

monitoring of copper levels in drinking water, industrial effluents, and natural water bodies.

While techniques like Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma-
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Mass Spectrometry (ICP-MS) are highly sensitive, they require significant capital investment

and operational expertise.[2] Spectrophotometry offers a simpler, cost-effective, and rapid

alternative for routine analysis.[3]

Violuric acid (H₃Vio), a heterocyclic organic compound, is an effective chelating agent and

chromogenic reagent for various metal ions.[2][3][4] In solution, it exists in equilibrium with its

tautomer, 5-nitrosobarbituric acid.[2] The analytical utility of violuric acid stems from its ability to

deprotonate, forming the violurate anion. This anion acts as a polydentate ligand, capable of

forming stable and vibrantly colored coordination complexes with metal ions like copper(II).[2]

[5]

The formation of the copper-violurate complex induces a significant shift in the electronic

structure of the molecule, resulting in a distinct color change that can be precisely measured

with a spectrophotometer.[2] The absorbance of the solution at the wavelength of maximum

absorbance (λmax) is directly proportional to the concentration of the copper(II) ions, in

accordance with the Beer-Lambert Law.
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Step 1: Deprotonation

Step 2: Chelation

Step 3: Detection

Violuric Acid (H₃Vio)
(Colorless)

Violurate Anion (H₂Vio⁻)

-H⁺ (in buffered solution)

[Cu(H₂Vio)₂] Complex
(Colored)

Copper(II) Ion (Cu²⁺)

Spectrophotometric
Measurement at λmax

Absorbance ∝ [Cu²⁺]

Click to download full resolution via product page

Caption: General mechanism for copper ion detection using violuric acid.

Experimental Protocol
This protocol outlines the necessary steps for preparing reagents, constructing a calibration

curve, and analyzing water samples for copper(II) content.

Required Apparatus & Reagents
Apparatus:

UV-Visible Spectrophotometer

Matched quartz or glass cuvettes (1 cm path length)
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Calibrated pH meter

Analytical balance (± 0.0001 g)

Class A volumetric flasks (10 mL, 50 mL, 100 mL, 1000 mL)

Class A volumetric pipettes

Beakers and Erlenmeyer flasks

Micropipettes

Filter paper (0.45 µm pore size) for sample preparation

Reagents:

Violuric Acid (C₄H₃N₃O₄), ACS reagent grade

Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O), 99.99% trace metals basis

Acetic Acid (glacial), ACS reagent grade

Sodium Acetate, ACS reagent grade

Hydrochloric Acid (HCl), concentrated

Sodium Hydroxide (NaOH)

Deionized (DI) water (Type I, 18.2 MΩ·cm)

Preparation of Solutions
Causality Note: The use of an acetate buffer is critical. The formation and stability of the

copper-violurate complex are pH-dependent. The acetate buffer maintains the optimal pH,

ensuring reproducible complex formation and color development.

Acetate Buffer (0.1 M, pH 5.0):

Dissolve 8.2 g of sodium acetate in approximately 800 mL of DI water.
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Add 6.0 mL of glacial acetic acid.

Adjust the pH to 5.0 ± 0.1 using dilute NaOH or HCl while monitoring with a calibrated pH

meter.

Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with DI water.

Violuric Acid Reagent (0.1% w/v):

Accurately weigh 0.100 g of violuric acid.

Transfer to a 100 mL volumetric flask.

Dissolve in and dilute to the mark with the prepared 0.1 M Acetate Buffer (pH 5.0). Mix

until fully dissolved. This solution should be prepared fresh daily for best results.

Copper Stock Standard Solution (1000 mg/L):

Accurately weigh 3.929 g of CuSO₄·5H₂O and transfer it to a 1000 mL volumetric flask.

Dissolve in approximately 500 mL of DI water.

Add 1 mL of concentrated HCl to prevent hydrolysis and precipitation of copper salts.

Dilute to the mark with DI water and mix thoroughly. This solution is stable for several

months when stored in a refrigerator.

Copper Working Standard Solution (10 mg/L):

Pipette 1.00 mL of the 1000 mg/L copper stock solution into a 100 mL volumetric flask.

Dilute to the mark with DI water. This solution should be prepared fresh before each

analysis.

Sample Collection and Preparation
Collect water samples in clean polyethylene or glass bottles.
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To preserve the sample, acidify to pH < 2 with nitric acid immediately after collection if

analysis is not performed the same day.

Before analysis, allow the sample to return to room temperature.

If the sample contains suspended solids, filter it through a 0.45 µm membrane filter. The

resulting analysis will determine the concentration of dissolved copper.[6]

Construction of Calibration Curve
Label a series of 10 mL volumetric flasks from 0 to 5 (plus a blank).

Using the 10 mg/L copper working standard, prepare calibration standards according to the

table below.

Flask No.
Volume of 10 mg/L Cu
Standard (mL)

Final Cu Concentration
(mg/L)

Blank 0 0

1 0.10 0.1

2 0.25 0.25

3 0.50 0.5

4 0.75 0.75

5 1.00 1.0

To each flask, add 2.0 mL of the 0.1% Violuric Acid Reagent.

Dilute each flask to the 10 mL mark with DI water and mix thoroughly.

Allow the solutions to stand for 15 minutes at room temperature for complete color

development.

Set the spectrophotometer to the predetermined wavelength of maximum absorbance

(λmax) for the copper-violurate complex (Note: This should be determined empirically by

scanning the spectrum of a mid-range standard, typically between 300-400 nm).
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Zero the spectrophotometer using the "Blank" solution.

Measure the absorbance of each standard (1 through 5).

Plot a graph of Absorbance versus Copper Concentration (mg/L). The resulting plot should

be linear. Perform a linear regression to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value > 0.995 is considered acceptable.

Analysis of Water Sample
Pipette an appropriate volume (Vₓ) of the filtered water sample into a 10 mL volumetric flask.

The volume should be chosen so that the final copper concentration falls within the linear

range of the calibration curve. If the copper concentration is high, the sample must be diluted

first.

Add 2.0 mL of the 0.1% Violuric Acid Reagent.

Dilute to the 10 mL mark with DI water and mix thoroughly.

Allow the solution to stand for 15 minutes.

Measure the absorbance of the sample solution against the reagent blank.

Repeat the measurement for replicate samples to ensure precision.
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Preparation
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Caption: Experimental workflow for the spectrophotometric analysis of copper.
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Data Analysis & Calculations
The concentration of copper in the original water sample is calculated using the linear

regression equation derived from the calibration curve.

Equation:y = mx + c Where:

y = Absorbance of the unknown sample

m = Slope of the calibration curve

x = Concentration of copper in the diluted sample (mg/L)

c = y-intercept of the calibration curve

Calculate the copper concentration in the measured solution (x): x = (y - c) / m

Calculate the copper concentration in the original water sample: Copper (mg/L) = x * (10 /

Vₓ) * D Where:

10 = Final volume in the volumetric flask (mL)

Vₓ = Volume of the water sample taken (mL)

D = Dilution factor (if the original sample was pre-diluted)

Method Performance & Validation
The performance of this method must be validated in the laboratory. The following table

summarizes typical performance characteristics for violuric acid-based colorimetric assays.[2]
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Parameter Typical Value Significance

Wavelength (λmax) 318 - 330 nm

Wavelength of highest

sensitivity for the Cu-violurate

complex.

Linearity Range 0.1 - 1.5 mg/L

The concentration range over

which the absorbance is

directly proportional to

concentration.

Correlation Coefficient (R²) > 0.995
Indicates the linearity of the

calibration curve.

Limit of Detection (LOD) ~0.02 mg/L

The lowest concentration of

copper that can be reliably

distinguished from the blank.

Limit of Quantification (LOQ) ~0.06 mg/L

The lowest concentration of

copper that can be determined

with acceptable precision and

accuracy.

Interferences Fe³⁺, Ni²⁺, Co²⁺

Other transition metals can

also form colored complexes

with violuric acid. Masking

agents or pH adjustment may

be required for complex

sample matrices.[3]
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Problem Potential Cause(s) Recommended Solution(s)

No color development

Incorrect pH; degraded violuric

acid reagent; absence of

copper.

Check buffer pH; prepare fresh

violuric acid reagent; test with

a known standard.

Poorly linear calibration curve

(R² < 0.995)

Pipetting errors; contaminated

glassware; incorrect blanking

of spectrophotometer.

Use calibrated pipettes; ensure

all glassware is acid-washed;

re-blank the instrument.

Absorbance is too high (> 1.5)
Sample concentration is above

the linear range.

Dilute the sample and re-

analyze.

Precipitate forms in the flask
High concentration of

interfering ions; incorrect pH.

Check sample matrix for high

hardness or interfering metals;

verify buffer pH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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